Cas no 3082-38-0 (1,2,4,7-Dithiadiazocine-3,8-dithione,tetrahydro-)

• Product name: 1,2,4,7-Dithiadiazocine-3,8-dithione,tetrahydro-
• CAS No: 3082-38-0
• MF: C₄H₆N₂S₄
• MW: 210.363834857941
• CID: 315343
• PubChem ID: 3003751

1,2,4,7-Dithiadiazocine-3,8-dithione,tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1,2,4,7-Dithiadiazocine-3,8-dithione,tetrahydro-
• 1,2,4,7-dithiadiazocane-3,8-dithione
• NSC 19671
• Ethylenebis(thiuram disulfide)
• ETHYLENEBIS(THIURONIUM SULFIDE)
• NSC19671
• ETD
• tetrahydro-1,2,4,7 -dithia-diazocine-3,8 dithione
• THIURAM DISULFIDE, 1,2-ETHANEDIYL-
• 3082-38-0
• UNII-QMH0JPD2R7
• Ethylene thiuram disulfide
• 1,2,4,7-Dithiadiazocine-3,8-dithione, tetrahydro-
• tetrahydro-1,2,4,7-dithiadiazocine-3,8-dithione
• DTXSID10184820
• QMH0JPD2R7
• SCHEMBL5470783
• NSC-19671

• Inchi： InChI=1S/C4H6N2S4/c7-3-5-1-2-6-4(8)10-9-3/h1-2H2,(H,5,7)(H,6,8)
• InChI Key： TTXSXEZBTCFTQU-UHFFFAOYSA-N
• SMILES： S=C1NCCNC(=S)SS1

Computed Properties

• Exact Mass: 209.94158
• Monoisotopic Mass: 209.941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.6
• Boiling Point: 329.5°Cat760mmHg
• Flash Point: 153.1°C
• Refractive Index: 1.803
• PSA: 24.06